Cas no 1807110-97-9 (4-Bromo-3-methyl-5-nitrobenzylamine)

• Product Name: 4-Bromo-3-methyl-5-nitrobenzylamine
• CAS No: 1807110-97-9
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4977478
• Update Time: 2025-05-19

4-Bromo-3-methyl-5-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-5-nitrobenzylamine

• Inchi： 1S/C8H9BrN2O2/c1-5-2-6(4-10)3-7(8(5)9)11(12)13/h2-3H,4,10H2,1H3
• InChI Key： JVEDSQBFYOMRGH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(CN)=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8

Additional information on 4-Bromo-3-methyl-5-nitrobenzylamine

4-Bromo-3-methyl-5-nitrobenzylamine (CAS No. 1807110-97-9): Properties, Applications, and Market Insights

4-Bromo-3-methyl-5-nitrobenzylamine (CAS No. 1807110-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic amine derivative is characterized by its unique molecular structure, which combines a bromine substituent, a methyl group, and a nitro group on a benzylamine backbone. The presence of these functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's chemical formula is C₈H₉BrN₂O₂, with a molecular weight of 245.07 g/mol. Its physical properties include a pale yellow to off-white crystalline appearance, moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, and limited solubility in water. Researchers often utilize 4-Bromo-3-methyl-5-nitrobenzylamine as a building block in multi-step synthetic pathways due to its reactivity at the benzylamine nitrogen and the electron-withdrawing effects of the nitro and bromo groups.

In recent years, the demand for 4-Bromo-3-methyl-5-nitrobenzylamine has increased in parallel with the growing interest in small molecule drug discovery and crop protection agents. The compound's structural features make it particularly useful for creating libraries of derivatives with potential biological activity. Many researchers are investigating its incorporation into kinase inhibitors, which are a hot topic in cancer research, as well as in the development of new antimicrobial agents to address the global challenge of antibiotic resistance.

The synthesis of 4-Bromo-3-methyl-5-nitrobenzylamine typically involves the nitration of appropriate brominated toluene derivatives followed by side-chain modification. Current research focuses on optimizing these synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry approaches, such as catalytic methods and solvent minimization, are being explored to align with the pharmaceutical industry's increasing emphasis on sustainable synthesis practices.

From a market perspective, 4-Bromo-3-methyl-5-nitrobenzylamine is primarily supplied by specialty chemical manufacturers serving the research and development sector. The compound is generally offered in small to medium quantities, with purity levels ranging from 95% to 99% for most research applications. Pricing trends reflect the specialized nature of this intermediate, with costs influenced by raw material availability, synthetic complexity, and purity requirements.

Analytical characterization of 4-Bromo-3-methyl-5-nitrobenzylamine typically employs techniques such as HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical research applications where reproducibility is critical.

Storage and handling recommendations for 4-Bromo-3-methyl-5-nitrobenzylamine include protection from light and moisture, with many suppliers recommending storage under inert atmosphere at low temperatures for long-term stability. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound, including the use of appropriate personal protective equipment.

The future outlook for 4-Bromo-3-methyl-5-nitrobenzylamine appears promising, particularly as the pharmaceutical industry continues to explore novel brominated compounds for therapeutic applications. Recent publications suggest growing interest in its potential as a precursor for PET radiotracer development and as a scaffold for proteolysis targeting chimera (PROTAC) molecules, both of which are emerging areas in drug discovery.

For researchers considering 4-Bromo-3-methyl-5-nitrobenzylamine for their projects, it's important to note that the compound's reactivity can be significantly influenced by the electronic effects of its substituents. The bromine atom provides an excellent handle for further functionalization via cross-coupling reactions, while the nitro group can be reduced to an amine for additional derivatization opportunities. This versatility makes it particularly valuable for medicinal chemistry programs aiming to explore diverse chemical space.

In conclusion, 4-Bromo-3-methyl-5-nitrobenzylamine (CAS No. 1807110-97-9) represents an important building block in modern organic synthesis, with applications spanning pharmaceutical research, agrochemical development, and materials science. Its unique combination of substituents offers multiple points for chemical modification, making it a versatile intermediate for researchers working on the next generation of bioactive compounds. As synthetic methodologies continue to advance and new therapeutic targets emerge, the importance of such specialized intermediates is likely to grow further in the coming years.